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Compound of Interest

Compound Name: Tomatine hydrochloride

Cat. No.: B1683200 Get Quote

For researchers and professionals in drug development, understanding the consistency and

mechanisms of a potential therapeutic agent is paramount. Tomatine hydrochloride, a

glycoalkaloid found in tomatoes, has demonstrated pro-apoptotic effects in various cancer cell

lines. This guide provides a comparative analysis of the reproducibility of tomatine
hydrochloride-induced apoptosis, supported by experimental data and detailed protocols, to

aid in the evaluation of its therapeutic potential.

Comparative Efficacy of Tomatine Hydrochloride
The apoptotic-inducing potential of tomatine hydrochloride has been evaluated across

multiple human cancer cell lines. The half-maximal inhibitory concentration (IC50) and the

percentage of apoptotic cells are key indicators of its efficacy. Data from several studies are

summarized below to provide a comparative overview.
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Cell Line
Compoun
d

Concentr
ation

Incubatio
n Time
(hours)

%
Apoptotic
Cells

IC50 (µM)
Referenc
e

HL-60

(Human

promyelocy

tic

leukemia)

α-tomatine 2 µM 48 ~30% - [1]

α-tomatine 5 µM 48 ~60% 1.92 [1][2]

HepG2

(Human

liver

cancer)

Tomatine 1-30 µM 24

Dose-

dependent

increase

up to

25.1% at

30 µM

3.6 ± 1.2 [3][4]

α-tomatine 1 µg/mL -
Better than

doxorubicin
43 µg/mL [3][4]

PC-3

(Human

prostate

cancer)

α-tomatine 2.0 µM 1

2.07 ±

0.12%

(early)

1.67 ± 0.3 [5]

α-tomatine 2.0 µM 3

5.00 ±

0.97%

(early)

- [5]

α-tomatine 2.0 µM 6

14.57 ±

1.55%

(early)

- [5]

α-tomatine 2.0 µM 24

21.50 ±

2.48%

(early),

16.9 ±

1.92%

(late)

- [5]
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α-tomatine

(1 µM) +

Paclitaxel

(5 nM)

- -

50.23 ±

9.86%

(early)

- [6]

Comparison with Other Apoptosis-Inducing Agents
Tomatine hydrochloride's apoptotic effects have been compared to established

chemotherapeutic drugs like Paclitaxel and Doxorubicin.
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Cell Line
Tomatine
Hydrochloride
Treatment

Comparative
Agent

Key Findings Reference

PC-3
α-tomatine (2.0

µM)

Paclitaxel (5.0

µM)

α-tomatine

induced

approximately

95% cell loss

compared to

45% with

paclitaxel.

[5]

PC-3

α-tomatine (1

µM) in

combination with

Paclitaxel (5 nM)

Paclitaxel (5 nM)

alone

The combination

showed a

synergistic effect,

significantly

increasing the

percentage of

early apoptotic

cells from 13.38

± 3.22% to 50.23

± 9.86%.

[6]

HepG2
α-tomatine (1

µg/mL)
Doxorubicin

α-tomatine

showed better

anticarcinogenic

activity.

[3][4]

HL-60 α-tomatine
Cytosine

arabinoside

α-tomatine had

the same

efficacy as this

commonly used

anti-leukemia

drug.

[7]

Signaling Pathways in Tomatine-Induced Apoptosis
Tomatine hydrochloride induces apoptosis through multiple signaling pathways, which can

vary depending on the cell type. The primary mechanisms involve both intrinsic and extrinsic
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pathways, as well as the modulation of key regulatory proteins.

Intrinsic (Mitochondrial) Pathway
In many cancer cell lines, tomatine triggers the intrinsic apoptosis pathway. This is

characterized by the depolarization of the mitochondrial membrane, leading to the release of

cytochrome c into the cytoplasm. This, in turn, activates a cascade of caspases, including

caspase-9 and the executioner caspase-3.[5][8] Studies have shown that α-tomatine can also

lead to the release of Apoptosis-Inducing Factor (AIF) from the mitochondria, which

translocates to the nucleus and induces apoptosis in a caspase-independent manner.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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